Journal Name:Physics and Chemistry of the Earth, Parts A/B/C
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IF:0
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Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155299
Ruthenium addition inhibits the formation of the topologically close-packed phases in Ni-based superalloys and improves the solid solution strength of Ni–Ti shape memory alloys. Therefore, the Ni–Ti–Ru phase stability is a very valuable indicator of the effects of Ru in Ni-based superalloys and Ni–Ti shape memory alloys. In this study, the isothermal section at 1150 °C and liquidus surface projection of the Ni–Ti–Ru ternary system were determined experimentally using the equilibrated alloy method and diffusion couple method, respectively. Alloys were prepared through the arc-melting of Ni, Ti, and Ru (all 99.99% purity), and then vacuum encapsulation in quartz tubes, followed by annealing at 1150 °C for 36 to 1080 h depending on the alloy composition. Diffusion couples were fabricated by joining one single-phase block (τ1) with one two-phase block (Ni3Ti + γ(Ni)), and the couples were annealed under vacuum at 1150 °C for 168 h. Reaction temperatures of as-cast alloys were determined by differential scanning calorimetry performed with heating and cooling rates of 10 °C/min. Scanning electron microscopy and X-ray diffraction were used to analyze the microstructure. Seven three-phase regions were found at the 1150 °C isothermal section. Seven primary solidification regions and five ternary invariant reactions were deduced in the liquidus surface projection. A new ternary compound τ1 was discovered in both the isothermal section at 1150 °C and liquidus surface projection. The results aid in thermodynamic modeling of the system and provide guidance for designing Ni-based superalloys and Ni–Ti shape memory alloys.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155205
The forging–healing of the internal porosity defects affects the tensile, impact and fatigue properties of heavy forgings. In the present work, the effect of deformation process on the microstructure in the joint area as well as the tensile strength, impact toughness and fatigue strength was studied experimentally. It is shown that the tensile strength is restored once the porosity defects were healed, and the impact toughness is recovered when the flat grain band is eliminated. The fatigue strength can be restored if a uniform grain structure can be achieved in both the joint area and the matrix, whereafter precipitate become the key factor affecting the fatigue strength. A complete healing of the porosity defects, a uniform grain structure in the joint area and the matrix, and a fully controlled precipitate are essential to guarantee the mechanical properties and in-service performance of the heavy forgings.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155210
This paper describes the combination of surface engineering and powder metallurgy to create a coating with improved corrosion resistance and wear properties. A new method has been developed to manufacture corrosion-resistant surface layers on steel substrate with additional carbide reinforcement by employing a polymer-powder slurry forming and sintering. The proposed technology is an innovative alternative to anti-corrosion coatings applied by galvanic, welding or thermal spraying techniques. Two different stainless-steel powders were used in the research. Austenitic 316 L and 430 L ferritic steel powders were selected for comparison. In addition, to improve resistance to abrasive wear, coatings containing an additional mixture of tetra carbides (WC, TaC, TiC, NbC) were applied. The study investigates the effects of using multicomponent polymeric binders, sintering temperature, and atmosphere in the sintering process, as well as the presence of reinforcing precipitation, microstructure and selected surface layer properties. Various techniques such as SEM, EDS, hardness and tensile tests and corrosion resistance analysis are employed to evaluate the characteristics of the developed materials. It has been proven that residual carbon content and nitrogen atmosphere cause the release of hard precipitations and thus affect the higher mechanical properties of the obtained coatings. The tensile test shows that both steels have higher strength after sintering in a nitrogen-rich atmosphere. Nitrogen contributes over 50% more to the tensile strength than an argon-containing atmosphere.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155230
Sodium monofluorophosphate (Na2FPO3, MFP) is mainly used as an ingredient in fluoride-based dentifrices as it has a high safety profile, with one-third of the toxicity of sodium fluoride (NaF), as well as the ability to reach deep into the dentin. The purpose of this study was to assess the prevention of dentin erosion by MFP upon exposure to citric acid, which has a chelating effect, and to compare the effects to those of the conventional acidulated phosphate fluoride (APF) application method. Bovine dentin was used, and four groups were created: (i) APF (9000 ppmF, pH 3.6) 4 min group; (ii) acidulated phosphate MFP (AP-MFP, 9000 ppmF, pH 3.6) 4 min group; (iii) AP-MFP 2 min + APF 2 min (dual) group; and (iv) no fluoride application (control) group. Compared with the conventional APF application method, the application of AP-MFP was shown to significantly reduce substantial defects, mineral loss, and lesion depth; better maintain Vickers hardness; and promote the homogenous aggregation of fine CaF2 particles to seal the dentin tubules, enhancing acid resistance in their vicinity. The ΔZ value of the AP-MFP group was 2679 ± 290.2 vol% μm, significantly smaller than the APF group’s 3806 ± 257.5 vol% μm (p < 0.01). Thus, AP-MFP-based fluoride application could effectively suppress citric acid-induced demineralization and could become a new, more powerful, and biologically safer professional-care method for preventing acid-induced dentin erosion than the conventional method.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.3390/ma16155252
Metal injection molding (MIM) is a representative near-net-shape manufacturing process that fabricates advanced geometrical components for automobile and device industries. As the mechanical performance of an MIM product is affected by green-part characteristics, this work investigated the green part of pure copper processed with MIM using the injection temperature of ~180 °C and injection pressure of ~5 MPa. A computational analysis based on the Moldflow program was proposed to simulate the effectivity of the process by evaluating the confidence of fill, quality prediction, and pressure drop of three distinctive regions in the green part. The results showed that the ring and edge regions of the green parts showed localized behavior, which was related to processing parameters including the position of the gate. A microstructural observation using scanning electron microscopy and a 3D X-ray revealed that both the surface and body matrix consisted of pores with some agglomeration of micro-pores on the edges and ring part, while any critical defects, such as a crack, were not found. A microhardness analysis showed that the three regions exhibited a reasonable uniformity with a slight difference in one specific part mainly due to the localized pore agglomeration. The simulation results showed a good agreement with the microstructures and microhardness data. Thus, the present results are useful for providing guidelines for the sound condition of MIM-treated pure copper with a complex shape.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155272
Insulating materials made from straw are becoming increasingly popular in the construction industry. Straw can be used in the construction of buildings as uncompressed straw chips or in the form of compressed panels. This study aimed to determine the possibility of manufacturing boards from straw particles with densities in the range of 150–400 kg/m3, allowing favorable mechanical properties while simultaneously providing high thermal and acoustic insulation properties. The study also analyzed the influence of the degree of carpentry density on the quality of the manufactured boards. The study shows that insulation boards can be produced from straw particles with satisfactory properties already at densities in the range of 200–150 kg/m3. Boards with this density have a compressive strength of 150 kPa, thermal resistance of 0.033–0.046 W/(m·K), and a sound absorption coefficient above 0.31.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155290
Rectangular, millimeter-scale complementary split ring resonators were fabricated, employing the so-called Computer Numerical Control method, combined with a home-built mechanical engraver. Their electromagnetic performance was thoroughly investigated with respect to their dimensions in the frequency regime between 2 and 9 GHz via combining experiments and corresponding theoretical simulations, wherein a considerably effective consistency was obtained. Moreover, their sensing response was extensively investigated against various aqueous solutions enriched with typical fertilizers used in agriculture, as well as detergents commonly used in every-day life. Corresponding experimental results evidently establish the capability of the studied metasurfaces as potential sensors against water pollution.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155297
Petrochemical plants use on-stream inspection often to detect and monitor the corrosion on the equipment and piping system. Compared to ultrasonic thickness gauging and pulse-echo A-scan, phased array corrosion mapping has better coverability and can scan a large area to detect general and localized corrosion. This paper’s objective is to obtain documentary evidence for the accuracy of corrosion detection from 30 °C to 250 °C on A36 low-carbon steel by carrying out simulation experiments every 10 °C step. A minimum of three sets of phased array corrosion mapping data in each temperature were collected to study and evaluate the detectability. The data evidence could enhance the confidence level of the plant’s end users in using phased array mapping in the future during inspections. The experiments were found to be insufficiently thorough despite addressing the initial concerns, leaving more area for discussion in further studies, such as expanding the investigation to thicker carbon steel, stainless steel, and wedge materials.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155296
Although 7055 aluminum alloy is a deformed aluminum alloy and shows excellent mechanical properties after recrystallization and large deformation, through this method, its application range is enriched if rare earth is added, and the rare earth phase dispersion is promoted by heat treatment. This article used optical microscopy, scanning electron microscopy energy dispersive spectroscopy (SEM-EDS), X-ray diffraction (XRD), micro Vickers hardness, and room temperature stretching methods to study the as-cast 7055-xEr (x = 0 wt.%, 0.2 wt.%, 0.4 wt.%, 0.6 wt.%, 0.8 wt.%) aluminum alloy after being subjected to 460 °C × 3 h homogenization and 410 °C × 1 h solid solution + 150 °C × 12 h aging treatment for the changes in its microstructure and properties. The results indicated that: when 0.2 wt.%Er was added to 7055 aluminum alloy after a solution at 410 °C × 1 h and aging at 150 °C × 12 h, the dendrite structure was significantly reduced, the grain thinning was obvious, and the distribution was uniform; the Al8Cu4Er phase appeared in the lamellar eutectic η-Mg(Zn,Al,Cu)2 structure at grain boundaries, and the hardness reached 168.8 HV. The yield strength, tensile strength, and elongation were 542.12 MPa, 577.67 MPa, and 8.36%, respectively.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155219
Re-entrant auxetics offer the potential to address lightweight challenges while exhibiting superior impact resistance, energy absorption capacity, and a synclastic curvature deformation mechanism for a wide range of engineering applications. This paper presents a systematic numerical study on the compressive and flexural behaviour of re-entrant honeycomb and 3D re-entrant lattice using the finite element method implemented with ABAQUS/Explicit, in comparison with that of regular hexagonal honeycomb. The finite element model was validated with experimental data obtained from the literature, followed by a mesh size sensitivity analysis performed to determine the optimal element size. A series of simulations was then conducted to investigate the failure mechanisms and effects of different factors including strain rate, relative density, unit cell number, and material property on the dynamic response of re-entrant auxetics subjected to axial and flexural loading. The simulation results indicate that 3D re-entrant lattice is superior to hexagonal honeycomb and re-entrant honeycomb in energy dissipation, which is insensitive to unit cell number. Replacing re-entrant honeycomb with 3D re-entrant lattice leads to an 884% increase in plastic energy dissipation and a 694% rise in initial peak stress. Under flexural loading, the re-entrant honeycomb shows a small flexural modulus, but maintains the elastic deformation regime over a large range of strain. In all cases, the compressive and flexural dynamic response of re-entrant auxetics exhibits a strong dependence on strain rate, relative density, and material property. This study provides intuitive insight into the compressive and flexural performance of re-entrant auxetics, which can facilitate the optimal design of auxetic composites.
Supplementary Information
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